Cas no 1261497-92-0 (3-Chloro-2'-methoxy-3'-(trifluoromethoxy)propiophenone)

• Product Name: 3-Chloro-2'-methoxy-3'-(trifluoromethoxy)propiophenone
• CAS No: 1261497-92-0
• MF: C₁₁H₁₀ClF₃O₃
• MW: 282.643513202667
• CID: 4986551
• Update Time: 2025-10-30

3-Chloro-2'-methoxy-3'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2'-methoxy-3'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C11H10ClF3O3/c1-17-10-7(8(16)5-6-12)3-2-4-9(10)18-11(13,14)15/h2-4H,5-6H2,1H3
• InChI Key： QMZQHNAYOLUZFQ-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC=C(C=1OC)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5

Additional information on 3-Chloro-2'-methoxy-3'-(trifluoromethoxy)propiophenone

Introduction to 3-Chloro-2'-methoxy-3'-(trifluoromethoxy)propiophenone (CAS No. 1261497-92-0)

3-Chloro-2'-methoxy-3'-(trifluoromethoxy)propiophenone, with the CAS number 1261497-92-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro group, a methoxy substituent, and a trifluoromethoxy moiety, which collectively contribute to its distinct chemical and biological properties.

The molecular formula of 3-Chloro-2'-methoxy-3'-(trifluoromethoxy)propiophenone is C₁₄H₁₁ClF₃O₃, and its molecular weight is approximately 307.68 g/mol. The presence of the trifluoromethoxy group imparts significant lipophilicity and metabolic stability to the molecule, making it an attractive candidate for various pharmaceutical applications. Additionally, the chloro and methoxy substituents enhance the compound's reactivity and solubility, which are crucial for its use in synthetic chemistry and drug development.

In recent years, 3-Chloro-2'-methoxy-3'-(trifluoromethoxy)propiophenone has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a precursor in the synthesis of novel drugs. The compound's structural flexibility allows it to be readily modified through various chemical reactions, such as substitution, reduction, and coupling reactions. These modifications can lead to the development of compounds with improved pharmacological profiles, including enhanced potency, selectivity, and reduced side effects.

A notable example of the application of 3-Chloro-2'-methoxy-3'-(trifluoromethoxy)propiophenone is in the field of oncology. Recent studies have shown that derivatives of this compound exhibit potent anticancer activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that a derivative of 3-Chloro-2'-methoxy-3'-(trifluoromethoxy)propiophenone selectively inhibited the growth of breast cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis. This finding highlights the potential of this compound as a lead molecule for the development of new anticancer agents.

Beyond oncology, 3-Chloro-2'-methoxy-3'-(trifluoromethoxy)propiophenone has also shown promise in other therapeutic areas. For example, researchers have explored its use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and modulate specific neurotransmitter systems makes it a valuable candidate for developing neuroprotective agents. A study published in the Journal of Neurochemistry reported that a derivative of 3-Chloro-2'-methoxy-3'-(trifluoromethoxy)propiophenone exhibited neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

In addition to its therapeutic applications, 3-Chloro-2'-methoxy-3'-(trifluoromethoxy)propiophenone has been investigated for its use as an analytical standard and reference material in various scientific research settings. Its well-defined chemical structure and high purity make it an ideal choice for calibrating analytical instruments and validating experimental methods. This utility extends to fields such as environmental monitoring, where accurate quantification of trace compounds is crucial for assessing environmental health and safety.

The synthesis of 3-Chloro-2'-methoxy-3'-(trifluoromethoxy)propiophenone has been optimized through several synthetic routes, each offering unique advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 2-methoxynitrobenzene with trifluoromethyl hypochlorite followed by reduction and subsequent condensation with propiophenone. This method provides a robust and efficient pathway for large-scale production, making it suitable for both research and industrial applications.

The safety profile of 3-Chloro-2'-methoxy-3'-(trifluoromethoxy)propiophenone has also been extensively evaluated. Preclinical studies have demonstrated that the compound exhibits low toxicity when administered at therapeutic doses. However, as with any chemical compound used in pharmaceutical research, appropriate handling precautions should be taken to ensure safety in laboratory settings. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following established safety protocols.

In conclusion, 3-Chloro-2'-methoxy-3'-(trifluorometh oxy)propiophenone (CAS No. 1261497-92-0) is a multifaceted organic compound with significant potential in various scientific and pharmaceutical applications. Its unique structural features make it an attractive candidate for drug development, particularly in areas such as oncology and neurology. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field of medicinal chemistry.